Cas no 1001500-65-7 (1-(2,3-dichlorophenoxy)methyl-4-nitro-1H-pyrazole)

• Product Name: 1-(2,3-dichlorophenoxy)methyl-4-nitro-1H-pyrazole
• CAS No: 1001500-65-7
• MF: C₁₀H₇Cl₂N₃O₃
• MW: 288.086879968643
• MDL: MFCD04969755
• CID: 3059278
• PubChem ID: 7017587
• Update Time: 2025-11-01

1-(2,3-dichlorophenoxy)methyl-4-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-((2,3-Dichlorophenoxy)methyl)-4-nitro-1H-pyrazole
• AKOS B020503
• ART-CHEM-BB B020503
• 1-(2,3-DICHLORO-PHENOXYMETHYL)-4-NITRO-1H-PYRAZOLE
• 1-(2,3-dichlorophenoxy)methyl-4-nitro-1H-pyrazole
• BBL039175
• STK313107
• EN300-229507
• AKOS015922264
• 1-[(2,3-dichlorophenoxy)methyl]-4-nitropyrazole
• C10H7Cl2N3O3
• 1-(2,3-DICHLOROPHENOXYMETHYL)-4-NITROPYRAZOLE
• CS-0268655
• 1-[(2,3-dichlorophenoxy)methyl]-4-nitro-1H-pyrazole
• DTXSID401226057
• 1001500-65-7
• AKOS000310033

• MDL： MFCD04969755
• Inchi： 1S/C10H7Cl2N3O3/c11-8-2-1-3-9(10(8)12)18-6-14-5-7(4-13-14)15(16)17/h1-5H,6H2
• InChI Key： BEVAVDAOZSUWEF-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1OCN1C=C(C=N1)[N+](=O)[O-])Cl

Computed Properties

• Exact Mass: 286.9864465Da
• Monoisotopic Mass: 286.9864465Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 72.9Ų

Additional information on 1-(2,3-dichlorophenoxy)methyl-4-nitro-1H-pyrazole

1-(2,3-dichlorophenoxy)methyl-4-nitro-1H-pyrazole: A Comprehensive Overview

1-(2,3-dichlorophenoxy)methyl-4-nitro-1H-pyrazole (CAS No. 1001500-65-7) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of pyrazoles, which are known for their diverse pharmacological properties, including anti-inflammatory, antifungal, and anticancer activities. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements of 1-(2,3-dichlorophenoxy)methyl-4-nitro-1H-pyrazole.

Chemical Structure and Synthesis

The chemical structure of 1-(2,3-dichlorophenoxy)methyl-4-nitro-1H-pyrazole is characterized by a pyrazole ring substituted with a nitro group at the 4-position and a 2,3-dichlorophenoxy methyl group at the 1-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The synthesis of this compound typically involves several steps, including the formation of the pyrazole ring and subsequent functionalization with the nitro and dichlorophenoxy groups.

One common synthetic route involves the reaction of 4-nitro-1H-pyrazole with 2,3-dichlorophenol in the presence of a suitable base and catalyst. This reaction can be optimized by varying parameters such as temperature, solvent, and reaction time to achieve high yields and purity. Recent advancements in green chemistry have also led to the development of more environmentally friendly methods for synthesizing this compound, reducing waste and energy consumption.

Biological Activities

1-(2,3-dichlorophenoxy)methyl-4-nitro-1H-pyrazole has been extensively studied for its potential biological activities. One of the most notable properties is its anti-inflammatory activity. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human cell lines. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 1-(2,3-dichlorophenoxy)methyl-4-nitro-1H-pyrazole has also demonstrated antifungal activity against various pathogenic fungi. Studies have shown that it can inhibit the growth of Candida albicans and Aspergillus fumigatus at low concentrations. This property is particularly valuable in developing new antifungal agents to combat drug-resistant fungal infections.

Cancer Research

The anticancer potential of 1-(2,3-dichlorophenoxy)methyl-4-nitro-1H-pyrazole has been a focus of recent research. Preclinical studies have shown that this compound can induce apoptosis in cancer cells by modulating key signaling pathways such as p53 and Bcl-2. It has been tested against various cancer cell lines, including breast cancer, lung cancer, and colorectal cancer cells. The results have been promising, with significant reductions in cell viability and tumor growth observed in both in vitro and in vivo models.

Clinical Trials and Future Directions

While preclinical studies have provided encouraging results, further research is needed to evaluate the safety and efficacy of 1-(2,3-dichlorophenoxy)methyl-4-nitro-1H-pyrazole in clinical settings. Several Phase I clinical trials are currently underway to assess its pharmacokinetics and safety profile in human subjects. These trials will provide valuable data on dosing regimens, side effects, and potential drug interactions.

In parallel with clinical trials, ongoing research is focused on optimizing the chemical structure of 1-(2,3-dichlorophenoxy)methyl-4-nitro-1H-pyrazole to enhance its therapeutic properties. This includes modifying substituents on the pyrazole ring or exploring new synthetic routes to improve solubility and bioavailability.

Conclusion

1-(2,3-dichlorophenoxy)methyl-4-nitro-1H-pyrazole (CAS No. 1001500-65-7) is a promising compound with diverse biological activities that make it a valuable target for further research and development in medicinal chemistry. Its anti-inflammatory, antifungal, and anticancer properties have been well-documented in preclinical studies, paving the way for potential therapeutic applications. As research continues to advance, we can expect to see more insights into the mechanisms of action and clinical potential of this intriguing molecule.